Cas no 65008-17-5 (1,6-dihydroxy-3,5,7-trimethoxy-Xanthone)

• Product Name: 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone
• CAS No: 65008-17-5
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 1123924
• PubChem ID: 5316837
• Update Time: 2025-06-14

1,6-dihydroxy-3,5,7-trimethoxy-Xanthone Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone
• 1,6-dihydroxy-3,5,7-trimethoxyxanthen-9-one
• 3,8-Dihydroxy-2,4,6-trimethoxyxanthone
• 9H-Xanthen-9-one,1,6-dihydroxy-3,5,7-trimethoxy
• 1,6-Dihydroxy-3,5,7-trimethoxyxanthone
• 65008-17-5
• 1,6-DIHYDROXY-3,5,7-TRIMETHOXY-9H-XANTHEN-9-ONE
• 9H-Xanthen-9-one, 1,6-dihydroxy-3,5,7-trimethoxy-
• DTXSID40415710
• CHEBI:228312
• FS-7803
• AKOS030562641
• DA-69412

• Inchi： 1S/C16H14O7/c1-20-7-4-9(17)12-10(5-7)23-15-8(13(12)18)6-11(21-2)14(19)16(15)22-3/h4-6,17,19H,1-3H3
• InChI Key： IDZNVJWQZDSPIX-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2C=C(C(=C(C1=2)OC)O)OC)=O)O)OC

Computed Properties

• Exact Mass: 318.07400
• Monoisotopic Mass: 318.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.0E-4 g/L) (25 ºC),
• PSA: 98.36000
• LogP: 2.38320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone

Comprehensive Overview of 1,6-Dihydroxy-3,5,7-trimethoxy-Xanthone (CAS No. 65008-17-5)

1,6-Dihydroxy-3,5,7-trimethoxy-Xanthone (CAS No. 65008-17-5) is a naturally occurring xanthone derivative that has garnered significant attention in the fields of pharmacology, biochemistry, and natural product research. This compound belongs to the polymethoxyxanthones family, characterized by its unique structural features, including multiple methoxy and hydroxyl groups attached to a xanthone core. Its molecular formula is C₁₆H₁₄O₇, and it exhibits a range of biological activities, making it a subject of interest for researchers exploring natural antioxidants, anti-inflammatory agents, and neuroprotective compounds.

The growing interest in 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone is partly due to the increasing demand for plant-derived bioactive compounds in modern medicine. With the rise of functional foods and nutraceuticals, this xanthone derivative is being studied for its potential role in dietary supplements and health-promoting formulations. Researchers are particularly intrigued by its ability to scavenge free radicals, which aligns with the current focus on oxidative stress management and aging-related diseases. Additionally, its structural similarity to other bioactive xanthones, such as mangostin and α-mangostin, has sparked comparisons in terms of efficacy and applications.

From a chemical perspective, 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone is notable for its electron-rich aromatic system, which contributes to its chelating properties and redox activity. These features make it a promising candidate for metal ion binding studies, particularly in the context of heavy metal detoxification—a topic of high relevance in environmental and health sciences. The compound’s solubility in organic solvents like methanol and dimethyl sulfoxide (DMSO) facilitates its extraction and purification from natural sources, such as the Garcinia genus, which is rich in xanthones.

In recent years, the compound has also been explored for its potential in cosmeceutical applications, owing to its UV-absorbing properties and skin-protective effects. With the skincare industry emphasizing natural ingredients and anti-pollution solutions, 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone could emerge as a key ingredient in anti-aging serums and sun protection products. Its ability to inhibit matrix metalloproteinases (MMPs), enzymes linked to skin aging, further underscores its cosmetic potential.

Another area of interest is the compound’s role in gut microbiota modulation. As the connection between dietary polyphenols and microbiome health gains traction, researchers are investigating whether this xanthone derivative can influence probiotic growth or pathogen suppression. Preliminary studies suggest it may exhibit prebiotic-like effects, which could position it as a functional ingredient in gut health supplements.

Despite its promising attributes, challenges remain in the large-scale production and bioavailability optimization of 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone. Current extraction methods often yield limited quantities, prompting investigations into synthetic pathways and biotechnological approaches, such as plant cell culture and enzymatic synthesis. Moreover, its low water solubility necessitates the development of nanocarrier systems or derivatization strategies to enhance its therapeutic applicability.

In summary, 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone (CAS No. 65008-17-5) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and nutritional science. Its diverse biological activities, coupled with the rising demand for sustainable bioactive molecules, make it a compelling subject for future research. As scientific understanding evolves, this xanthone derivative may unlock new possibilities in disease prevention and holistic wellness.